Cas no 586-70-9 (1-(4-Methylphenyl)ethylamine)

• Product Name: 1-(4-Methylphenyl)ethylamine
• CAS No: 586-70-9
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD02177111
• CID: 366145
• PubChem ID: 87560443
• Update Time: 2025-06-09

1-(4-Methylphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylphenyl)ethylamine
• 1-(p-Tolyl)ethylamine
• 1-(4-Methylphenyl)ethanamine
• Benzenemethanamine, a,4-dimethyl-
• (1R)-(+)-1-(4-methylphenyl)ethylamine
• (R)-(-)-1-(4-methylphenyl)ethylamine
• (r)-(+)-1-(p-tolyl)ethylamine
• (R)-1-(4-methylphenyl)-ethylamine
• 1-(4-Methylphenyl)ethan-1-aMine
• 1-(4-methylphenyl)ethanamine(SALTDATA: FREE)
• 1-(4-METHYLPHENYL)ETHYLAMINE 96
• 1-p-Tolylethanamine
• 4-(1-Aminoethyl)toluene
• UZDDXUMOXKDXNE-UHFFFAOYSA-N
• 1-(p-tolyl)ethanamine
• (R)-1-p-tolylethanamine
• 1-(4-Methylphenyl)ethanamine #
• (S)-1-(4-methylphenyl)ethylamine
• (1S)-1-(4-methylphenyl)ethylamine
• (1R)-1-(4-methylphenyl)ethylamine
• 1-p-Tolyl-ethylamine
• 4-methyl-1-phenylethy
• AKOS000123390
• A18942
• 4-methyl-1-phenylethylamine
• Benzenemethanamine, .alpha.,4-dimethyl-
• BB 0241909
• FT-0605288
• 1-(4-Methylphenyl)ethylamine, 96%
• InChI=1/C9H13N/c1-7-3-5-9(6-4-7)8(2)10/h3-6,8H,10H2,1-2H3
• 4,4,5,5,6,6,7,7-OCTAFLUORO-3-OXOHEPTANOICACIDMETHYLESTER
• NS00002061
• AKOS016051771
• CS-0145974
• SY109467
• MFCD02177111
• A18761
• UZDDXUMOXKDXNE-UHFFFAOYSA-
• W-203205
• SY002631
• T2505
• FT-0605117
• MFCD00145246
• DTXSID501028260
• FT-0649135
• EN300-34032
• SCHEMBL248672
• AS-31722
• 1-(4-METHYLPHENYL)ETHYLAMINE 96
• 586-70-9
• SB75387
• benzene, 1-(1-aminoethyl)-4-methyl-
• STK397312
• (1S)-1-(p-Tolyl)ethanamine
• ALBB-001514
• (R)-(+)-4-(1-Aminoethyl)toluene
• (1R)-1-(p-Tolyl)ethanamine

• MDL： MFCD02177111
• Inchi： 1S/C9H13N/c1-7-3-5-9(6-4-7)8(2)10/h3-6,8H,10H2,1-2H3
• InChI Key： UZDDXUMOXKDXNE-UHFFFAOYSA-N
• SMILES： NC(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not available
• Density: 0.926 g/mL at 25 °C(lit.)
• Boiling Point: 204°C(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.5210(lit.)
• PSA: 26.02
• Solubility: Not available

1-(4-Methylphenyl)ethylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：2
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R37/38
• HazardClass：IRRITANT
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(4-Methylphenyl)ethylamine

Comprehensive Overview of 1-(4-Methylphenyl)ethylamine (CAS No. 586-70-9)

1-(4-Methylphenyl)ethylamine (CAS No. 586-70-9) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, also known as α-methylbenzylamine or PMAA, is a derivative of aniline and features a methyl-substituted phenyl group attached to an ethylamine moiety. Its unique structural characteristics make it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and materials science applications.

The chemical structure of 1-(4-Methylphenyl)ethylamine consists of a benzene ring with a methyl group at the para position, connected to an ethylamine chain. This configuration imparts specific physical and chemical properties that are crucial for its applications. The compound is typically synthesized through the reaction of 4-methylbenzyl chloride with ammonia or ethylenediamine, followed by reduction and purification steps.

In recent years, 1-(4-Methylphenyl)ethylamine has been extensively studied for its potential in pharmaceutical development. One notable area of research is its use as a building block in the synthesis of novel drugs targeting neurological disorders. For instance, studies have explored its role in the development of selective serotonin reuptake inhibitors (SSRIs) and other antidepressants. The compound's ability to modulate neurotransmitter systems makes it a promising candidate for further investigation.

Beyond pharmaceutical applications, 1-(4-Methylphenyl)ethylamine has also found utility in materials science. Its amine functionality can be leveraged to create functionalized polymers and coatings with enhanced properties such as improved adhesion, flexibility, and thermal stability. Recent advancements in polymer chemistry have demonstrated the potential of this compound in developing advanced materials for various industrial applications.

The safety and environmental impact of 1-(4-Methylphenyl)ethylamine are critical considerations in its use and handling. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and adhering to good laboratory practices (GLPs).

In terms of analytical methods, high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed to detect and quantify 1-(4-Methylphenyl)ethylamine. These techniques provide accurate and reliable results, facilitating quality control and research applications. Recent advancements in analytical chemistry have further refined these methods, enhancing their sensitivity and specificity.

The market demand for 1-(4-Methylphenyl)ethylamine is driven by its diverse applications in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new uses for this compound, its importance in these industries is expected to grow. Companies involved in the synthesis and commercialization of this compound are investing in R&D to optimize production processes and explore new applications.

In conclusion, 1-(4-Methylphenyl)ethylamine (CAS No. 586-70-9) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile properties make it an invaluable resource for researchers and industry professionals alike. As ongoing studies continue to expand our understanding of its capabilities, the future prospects for this compound appear promising.